Cas no 61667-04-7 (Propanamide, 3-(cyclohexylamino)-3-imino-2-(phenylazo)-)

• Product name: Propanamide, 3-(cyclohexylamino)-3-imino-2-(phenylazo)-
• CAS No: 61667-04-7
• MF: C₁₅H₂₁N₅O
• MW: 287.360142469406
• CID: 470823
• PubChem ID: 12342550

Propanamide, 3-(cyclohexylamino)-3-imino-2-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-(cyclohexylamino)-3-imino-2-(phenylazo)-
• 3-amino-3-cyclohexylimino-2-phenyldiazenylpropanamide
• 61667-04-7
• DTXSID90492177
• (3Z)-3-Amino-3-(cyclohexylimino)-2-[(E)-phenyldiazenyl]propanamide

• Inchi： InChI=1S/C15H21N5O/c16-14(18-11-7-3-1-4-8-11)13(15(17)21)20-19-12-9-5-2-6-10-12/h2,5-6,9-11,13H,1,3-4,7-8H2,(H2,16,18)(H2,17,21)
• InChI Key： VPNCINQEDWAONY-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)N=C(C(C(=O)N)N=NC2=CC=CC=C2)N

Computed Properties

• Exact Mass: 287.17483
• Monoisotopic Mass: 287.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 103.69